Cas no 103747-88-2 (1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE)

1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE structure
103747-88-2 structure
Product Name:1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE
CAS No:103747-88-2
MF:C7H10N2O
MW:138.167101383209
CID:125811
PubChem ID:13483374
Update Time:2025-04-18

1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-DIMETHYL-3H-IMIDAZOL-4-YL)-ETHANONE
    • 1-(2,3-dimethylimidazol-4-yl)ethanone
    • Ethanone,1-(1,2-dimethyl-1H-imidazol-5-yl)-
    • 5-acetyl-1,2-dimethylimidazole
    • 1-(1,2-diMethyl-1H-iMidazol-5-yl)ethanone
    • Ethanone, 1-[1,2-dimethyl-1H-imidazol-5-yl]- (9CI)
    • AB45828
    • SCHEMBL1204351
    • 103747-88-2
    • DTXSID00541903
    • 1-(1,2-DIMETHYL-1H-IMIDAZOL-5-YL)ETHAN-1-ONE
    • AKOS006227894
    • Inchi: 1S/C7H10N2O/c1-5(10)7-4-8-6(2)9(7)3/h4H,1-3H3
    • InChI Key: YGRRBYWUFAARCO-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN=C(C)N1C

Computed Properties

  • Exact Mass: 138.07900
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 0.93110
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